Cas no 1178844-03-5 (N-[2-(diethylamino)ethyl]-2-fluorobenzamide)

N-[2-(diethylamino)ethyl]-2-fluorobenzamide structure
1178844-03-5 structure
Product Name:N-[2-(diethylamino)ethyl]-2-fluorobenzamide
CAS No:1178844-03-5
MF:C13H19FN2O
MW:238.301166772842
CID:2604912
PubChem ID:60635064
Update Time:2025-04-21

N-[2-(diethylamino)ethyl]-2-fluorobenzamide Chemical and Physical Properties

Names and Identifiers

    • AKOS008928509
    • N-(2-(Diethylamino)ethyl)-2-fluorobenzamide
    • N-[2-(diethylamino)ethyl]-2-fluorobenzamide
    • 1178844-03-5
    • MDL: MFCD13203627
    • Inchi: 1S/C13H19FN2O/c1-3-16(4-2)10-9-15-13(17)11-7-5-6-8-12(11)14/h5-8H,3-4,9-10H2,1-2H3,(H,15,17)
    • InChI Key: WTEAVYZVXFQMKL-UHFFFAOYSA-N
    • SMILES: FC1C=CC=CC=1C(NCCN(CC)CC)=O

Computed Properties

  • Exact Mass: 238.14814140g/mol
  • Monoisotopic Mass: 238.14814140g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 7
  • Complexity: 232
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 32.3Ų
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